Cas no 2137852-76-5 (3'-bromo-5'-hydroxy-7'H-spirocyclopropane-1,6'-pyrazolo1,5-apyrimidine-7'-one)

• Product Name: 3'-bromo-5'-hydroxy-7'H-spirocyclopropane-1,6'-pyrazolo1,5-apyrimidine-7'-one
• CAS No: 2137852-76-5
• MF: C₈H₆BrN₃O₂
• MW: 256.056140422821
• CID: 6232946
• PubChem ID: 165859051
• Update Time: 2025-10-28

3'-bromo-5'-hydroxy-7'H-spirocyclopropane-1,6'-pyrazolo1,5-apyrimidine-7'-one Chemical and Physical Properties

Names and Identifiers

• 3'-bromo-5'-hydroxy-7'H-spirocyclopropane-1,6'-pyrazolo1,5-apyrimidine-7'-one
• EN300-1129862
• 3'-bromo-5'-hydroxy-7'H-spiro[cyclopropane-1,6'-pyrazolo[1,5-a]pyrimidine]-7'-one
• 2137852-76-5

• Inchi： 1S/C8H6BrN3O2/c9-4-3-10-12-5(4)11-6(13)8(1-2-8)7(12)14/h3H,1-2H2,(H,11,13)
• InChI Key： NVHMWVAAHUITLU-UHFFFAOYSA-N
• SMILES： BrC1C=NN2C=1NC(C1(C2=O)CC1)=O

Computed Properties

• Exact Mass: 254.96434g/mol
• Monoisotopic Mass: 254.96434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64Ų

Additional information on 3'-bromo-5'-hydroxy-7'H-spirocyclopropane-1,6'-pyrazolo1,5-apyrimidine-7'-one

Exploring the Unique Properties and Applications of 3'-bromo-5'-hydroxy-7'H-spirocyclopropane-1,6'-pyrazolo[1,5-a]pyrimidine-7'-one (CAS No. 2137852-76-5)

In the ever-evolving landscape of pharmaceutical and chemical research, 3'-bromo-5'-hydroxy-7'H-spirocyclopropane-1,6'-pyrazolo[1,5-a]pyrimidine-7'-one (CAS No. 2137852-76-5) has emerged as a compound of significant interest. This structurally unique molecule combines a spirocyclopropane moiety with a pyrazolo[1,5-a]pyrimidine core, creating a scaffold that offers exciting possibilities for drug discovery and material science applications. Researchers are particularly drawn to its potential as a building block for novel therapeutic agents, given its ability to interact with various biological targets.

The compound's bromine and hydroxy substituents at the 3' and 5' positions, respectively, contribute to its distinctive chemical reactivity profile. These functional groups make 3'-bromo-5'-hydroxy-7'H-spirocyclopropane-1,6'-pyrazolo[1,5-a]pyrimidine-7'-one a versatile intermediate for further synthetic modifications. Current trends in medicinal chemistry emphasize the importance of such spirocyclic compounds, as they often exhibit improved metabolic stability and binding affinity compared to their planar counterparts. This aligns perfectly with the pharmaceutical industry's growing focus on developing more effective and safer drugs.

Recent studies have highlighted the potential of pyrazolo[1,5-a]pyrimidine derivatives in addressing some of today's most pressing medical challenges. The structural features of CAS No. 2137852-76-5 suggest possible applications in developing treatments for neurological disorders, inflammatory conditions, and certain types of cancer. Researchers are particularly interested in how the spirocyclopropane group might influence the compound's pharmacokinetic properties, potentially leading to improved drug candidates with better bioavailability and reduced side effects.

The synthesis of 3'-bromo-5'-hydroxy-7'H-spirocyclopropane-1,6'-pyrazolo[1,5-a]pyrimidine-7'-one represents an interesting challenge for organic chemists. Current methodologies focus on efficient routes that maximize yield while minimizing environmental impact, reflecting the chemical industry's commitment to green chemistry principles. The presence of both bromine and hydroxy groups offers multiple handles for further functionalization, making this compound particularly valuable for parallel synthesis approaches in drug discovery programs.

From a materials science perspective, the rigid spirocyclopropane structure incorporated into the pyrazolo[1,5-a]pyrimidine system may lead to interesting photophysical properties. This has sparked interest in potential applications in organic electronics, where such compounds could serve as components in light-emitting devices or as molecular sensors. The electronic effects of the bromine substituent could be particularly valuable in tuning these properties for specific applications.

Quality control and characterization of CAS No. 2137852-76-5 present unique analytical challenges due to its complex structure. Advanced techniques such as high-resolution mass spectrometry, multidimensional NMR spectroscopy, and X-ray crystallography are typically employed to confirm its identity and purity. These rigorous analytical protocols ensure that researchers working with this compound can have confidence in their experimental results, a critical factor in both academic and industrial settings.

The market for specialized heterocyclic compounds like 3'-bromo-5'-hydroxy-7'H-spirocyclopropane-1,6'-pyrazolo[1,5-a]pyrimidine-7'-one has grown significantly in recent years. Pharmaceutical companies and research institutions are increasingly seeking such building blocks to accelerate their drug discovery efforts. This demand has led to improved availability from specialty chemical suppliers, though challenges remain in scaling up production while maintaining high purity standards.

Looking to the future, CAS No. 2137852-76-5 represents an exciting example of how structural complexity in small molecules can lead to novel applications. As computational chemistry and AI-assisted drug design continue to advance, compounds with such intricate architectures will likely play an increasingly important role in addressing complex biological targets. The unique combination of a spirocyclopropane with a pyrazolo[1,5-a]pyrimidine core in this molecule offers a compelling case study in modern medicinal chemistry design principles.

For researchers considering working with 3'-bromo-5'-hydroxy-7'H-spirocyclopropane-1,6'-pyrazolo[1,5-a]pyrimidine-7'-one, it's important to note that proper handling and storage conditions are essential to maintain its stability. While not classified as hazardous under standard regulations, as with all chemicals, appropriate safety precautions should be followed. The compound's stability profile and solubility characteristics should be carefully considered when planning experiments.

The scientific community continues to explore the full potential of CAS No. 2137852-76-5, with new publications regularly appearing that shed light on its properties and applications. As our understanding of structure-activity relationships in complex heterocycles deepens, compounds like this will undoubtedly contribute to important advances across multiple scientific disciplines. Its unique architecture serves as a reminder of the creativity and innovation driving modern chemical research.